Cas no 853179-80-3 (3-(6-Methyl-2-pyridinyl)-2-propenoic Acid Methyl Ester)

• Product Name: 3-(6-Methyl-2-pyridinyl)-2-propenoic Acid Methyl Ester
• CAS No: 853179-80-3
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD27947280
• CID: 3271998
• Update Time: 2025-06-13

3-(6-Methyl-2-pyridinyl)-2-propenoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-PROPENOIC ACID, 3-(6-METHYL-2-PYRIDINYL)-, METHYL ESTER, (2E)-
• 3-(6-Methyl-2-pyridinyl)-2-propenoic Acid Methyl Ester

• MDL： MFCD27947280
• Inchi： 1S/C10H11NO2/c1-8-4-3-5-9(11-8)6-7-10(12)13-2/h3-7H,1-2H3/b7-6+
• InChI Key： RERVJXIHGQMDCR-VOTSOKGWSA-N
• SMILES： O(C)C(/C=C/C1C=CC=C(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Additional information on 3-(6-Methyl-2-pyridinyl)-2-propenoic Acid Methyl Ester

Recent Advances in the Study of 3-(6-Methyl-2-pyridinyl)-2-propenoic Acid Methyl Ester (CAS: 853179-80-3)

3-(6-Methyl-2-pyridinyl)-2-propenoic Acid Methyl Ester (CAS: 853179-80-3) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 3-(6-Methyl-2-pyridinyl)-2-propenoic Acid Methyl Ester as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of a pyridine ring and an α,β-unsaturated ester moiety, make it a versatile building block for the construction of more complex pharmacophores. Researchers have explored its utility in the development of kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds.

One of the most notable advancements in the study of this compound is its application in the design of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(6-Methyl-2-pyridinyl)-2-propenoic Acid Methyl Ester exhibit potent inhibitory activity against a range of protein kinases, including those implicated in cancer and inflammatory diseases. The study utilized a combination of molecular docking and in vitro assays to elucidate the structure-activity relationships (SAR) of these derivatives, providing valuable insights for future drug design efforts.

In addition to its role in kinase inhibition, recent research has also explored the anti-inflammatory properties of 3-(6-Methyl-2-pyridinyl)-2-propenoic Acid Methyl Ester. A study published in Bioorganic & Medicinal Chemistry Letters reported that this compound and its analogs can modulate the activity of key inflammatory mediators, such as NF-κB and COX-2. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs.

Another area of interest is the antimicrobial activity of 3-(6-Methyl-2-pyridinyl)-2-propenoic Acid Methyl Ester. A 2022 study in the European Journal of Medicinal Chemistry investigated its efficacy against a panel of bacterial and fungal pathogens. The results indicated that certain derivatives of this compound exhibit broad-spectrum antimicrobial activity, with minimal cytotoxicity to mammalian cells. This highlights its potential as a scaffold for the development of new antimicrobial agents.

The synthesis of 3-(6-Methyl-2-pyridinyl)-2-propenoic Acid Methyl Ester has also been a focus of recent research. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable routes to this compound. These synthetic improvements are expected to facilitate its broader application in medicinal chemistry and drug discovery.

In conclusion, 3-(6-Methyl-2-pyridinyl)-2-propenoic Acid Methyl Ester (CAS: 853179-80-3) represents a promising compound with diverse applications in chemical biology and medicinal chemistry. Recent studies have shed light on its potential as a kinase inhibitor, anti-inflammatory agent, and antimicrobial scaffold. Further research is warranted to explore its full therapeutic potential and optimize its pharmacological properties.